Cas no 99055-49-9 (6-amino-3-methyl-3,4-dihydro-1,2,3-benzotriazin-4-one)

• Product Name: 6-amino-3-methyl-3,4-dihydro-1,2,3-benzotriazin-4-one
• CAS No: 99055-49-9
• MF: C₈H₈N₄O
• MW: 176.1753
• MDL: MFCD26523096
• CID: 5094684
• PubChem ID: 71828637
• Update Time: 2025-11-02

6-amino-3-methyl-3,4-dihydro-1,2,3-benzotriazin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-methyl-1,2,3-benzotriazin-4(3H)-one
• 6-Amino-3-methyl-3H-benzo[d][1,2,3]triazin-4-one
• 6-amino-3-methyl-3,4-dihydro-1,2,3-benzotriazin-4-one
• 6-amino-3-methyl-1,2,3-benzotriazin-4-one
• BBL033458
• STL373333

• MDL： MFCD26523096
• Inchi： 1S/C8H8N4O/c1-12-8(13)6-4-5(9)2-3-7(6)10-11-12/h2-4H,9H2,1H3
• InChI Key： VMEJBRIZBKOVPM-UHFFFAOYSA-N
• SMILES： O=C1C2C([H])=C(C([H])=C([H])C=2N=NN1C([H])([H])[H])N([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 253
• XLogP3: 0.2
• Topological Polar Surface Area: 71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines

Additional information on 6-amino-3-methyl-3,4-dihydro-1,2,3-benzotriazin-4-one

6-Amino-3-methyl-3,4-dihydro-1,2,3-benzotriazin-4-one (CAS No. 99055-49-9): A Comprehensive Overview

6-Amino-3-methyl-3,4-dihydro-1,2,3-benzotriazin-4-one (CAS No. 99055-49-9) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound belongs to the benzotriazinone family, which is known for its diverse biological activities and industrial uses. Researchers and manufacturers are increasingly interested in this molecule for its potential in pharmaceuticals, agrochemicals, and material science.

The molecular formula of 6-amino-3-methyl-3,4-dihydro-1,2,3-benzotriazin-4-one is C8H8N4O, with a molecular weight of 176.18 g/mol. Its structure features a benzotriazine core with an amino group at position 6 and a methyl group at position 3, making it a valuable intermediate in organic synthesis. The compound's stability and reactivity have made it a subject of study in modern chemical research, particularly in the development of novel therapeutic agents.

Recent studies have explored the potential of 6-amino-3-methyl-3,4-dihydro-1,2,3-benzotriazin-4-one in drug discovery. Its structural similarity to purine bases has led to investigations into its use as a building block for nucleoside analogs, which are crucial in antiviral and anticancer therapies. The compound's ability to interact with biological targets has also sparked interest in its application as a pharmacophore in medicinal chemistry.

In the field of materials science, 6-amino-3-methyl-3,4-dihydro-1,2,3-benzotriazin-4-one has shown promise as a precursor for the synthesis of advanced polymers and coatings. Its heterocyclic structure contributes to the thermal stability and mechanical properties of these materials, making them suitable for high-performance applications. Researchers are particularly interested in its potential use in organic electronics and photovoltaic devices.

The synthesis of 6-amino-3-methyl-3,4-dihydro-1,2,3-benzotriazin-4-one typically involves the cyclization of appropriate precursors under controlled conditions. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, aligning with the growing demand for green chemistry practices. Recent advancements in catalytic methods have made the production of this compound more efficient and sustainable.

Analytical characterization of 6-amino-3-methyl-3,4-dihydro-1,2,3-benzotriazin-4-one is crucial for quality control and research purposes. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods ensure that the compound meets the stringent requirements of pharmaceutical and industrial applications.

The safety profile of 6-amino-3-methyl-3,4-dihydro-1,2,3-benzotriazin-4-one has been extensively studied to ensure its safe handling and use. While it is not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this compound. Material safety data sheets (MSDS) provide detailed information about its handling, storage, and disposal.

Market trends indicate growing demand for 6-amino-3-methyl-3,4-dihydro-1,2,3-benzotriazin-4-one across various industries. Pharmaceutical companies are particularly interested in its potential as a building block for new drug candidates, while material scientists value its unique properties for advanced applications. The compound's versatility continues to drive research and development efforts worldwide.

Future research directions for 6-amino-3-methyl-3,4-dihydro-1,2,3-benzotriazin-4-one include exploring its biological activities more thoroughly and developing novel derivatives with enhanced properties. The integration of computational chemistry and high-throughput screening methods is expected to accelerate the discovery of new applications for this promising compound.

For researchers and industry professionals seeking high-quality 6-amino-3-methyl-3,4-dihydro-1,2,3-benzotriazin-4-one, it is essential to source the compound from reputable suppliers who can provide comprehensive analytical data and documentation. The compound's purity and consistency are critical factors that can significantly impact research outcomes and industrial applications.

In conclusion, 6-amino-3-methyl-3,4-dihydro-1,2,3-benzotriazin-4-one (CAS No. 99055-49-9) represents an important class of heterocyclic compounds with wide-ranging potential in scientific and industrial applications. Its unique structural features and versatile chemistry continue to make it a valuable subject of study in multiple disciplines, from medicinal chemistry to materials science.